(3-Ethylcyclopentyl)methanol

• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: (3-ethylcyclopentyl)methanol
• InChI: InChI=1S/C8H16O/c1-2-7-3-4-8(5-7)6-9/h7-9H,2-6H2,1H3
• InChI Key: OOXRLWVWALNZKU-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(C1)CO

Description

(3-Ethylcyclopentyl)methanol is a useful research compound. Its molecular formula is C8H16O and its molecular weight is 128.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred solution of methyl 3-ethylcyclopentanecarboxylate (1.50 g, 9.61 mmol) in THF (10 mL) was added LAH (1 M in THF; 9.6 mL, 9.6 mmol) at 0° C., and the reaction mixture was stirred at 0° C. for 1 hour. The reaction mixture was quenched with saturated Na2SO4, filtered through a pad of celite, washing with ethyl acetate, and the filtrate was concentrated to dryness to afford (3-ethylcyclopentyl)methanol (mixture of cis and trans isomers).